Cas no 1261994-95-9 (2-Formyl-6-(2-methylthiophenyl)phenol)

• Product Name: 2-Formyl-6-(2-methylthiophenyl)phenol
• CAS No: 1261994-95-9
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD18314722
• CID: 2768227
• PubChem ID: 53220425
• Update Time: 2025-08-04

2-Formyl-6-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261994-95-9
• 2-hydroxy-3-(2-methylsulfanylphenyl)benzaldehyde
• MFCD18314722
• 2-FORMYL-6-(2-METHYLTHIOPHENYL)PHENOL
• 2-Formyl-6-(2-methylthiophenyl)phenol, 95%
• 2-Formyl-6-(2-methylthiophenyl)phenol

• MDL： MFCD18314722
• Inchi： 1S/C14H12O2S/c1-17-13-8-3-2-6-11(13)12-7-4-5-10(9-15)14(12)16/h2-9,16H,1H3
• InChI Key： ZRPOVGMOLKQBHA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 244.05580079Da
• Monoisotopic Mass: 244.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-Formyl-6-(2-methylthiophenyl)phenol

Introduction to 2-Formyl-6-(2-methylthiophenyl)phenol (CAS No. 1261994-95-9) in Modern Chemical and Pharmaceutical Research

2-Formyl-6-(2-methylthiophenyl)phenol, identified by the CAS number 1261994-95-9, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework comprising a phenolic group attached to a formyl-substituted benzene ring, which is further linked to a 2-methylthiophene moiety, exhibits intriguing chemical properties that make it a valuable candidate for various synthetic applications. The presence of both electrophilic and nucleophilic sites in its molecular structure allows for diverse functionalization pathways, enabling researchers to explore its potential in drug development, material science, and catalysis.

The formyl group (–CHO) at the para position relative to the phenol ring introduces reactivity typical of aldehydes, facilitating condensation reactions such as Schiff base formation. This property is particularly useful in medicinal chemistry, where such intermediates are often precursors to bioactive molecules. Meanwhile, the 2-methylthiophenyl substituent imparts electronic and steric effects that can modulate the compound’s interactions with biological targets. Thiophene derivatives are well-documented for their pharmacological significance, often appearing in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing for more efficient derivatization and application in research. For instance, modern palladium-catalyzed cross-coupling reactions have enabled precise functionalization of the aromatic core, enabling the introduction of additional pharmacophores or tags for analytical purposes. Such techniques are crucial in optimizing lead compounds for clinical trials. The compound’s versatility also extends to material science applications, where its aromatic structure could contribute to the development of advanced polymers or organic electronic materials.

In pharmaceutical research, 2-formyl-6-(2-methylthiophenyl)phenol has been explored as a scaffold for novel therapeutic agents. Its ability to undergo selective modifications allows chemists to fine-tune its biological activity. Notably, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The methylthiophene moiety, in particular, has been associated with enhanced binding affinity in some pharmacological contexts, a property that could be leveraged to improve drug efficacy.

The compound’s stability under various reaction conditions also makes it an attractive choice for industrial applications. For example, its resistance to hydrolysis under neutral pH conditions could be beneficial in formulations requiring prolonged shelf life or stability in biological environments. Furthermore, its solubility profile can be tailored through structural modifications, making it adaptable for different delivery systems—whether oral, topical, or injectable.

Emerging research trends indicate that this molecule may play a pivotal role in next-generation therapeutics, particularly in addressing complex diseases where multiple targets need to be modulated simultaneously. The integration of computational chemistry and machine learning algorithms has accelerated the process of identifying promising derivatives of 2-formyl-6-(2-methylthiophenyl)phenol, streamlining the drug discovery pipeline. These computational approaches predict optimal modifications based on large datasets of known bioactive compounds, thereby reducing experimental trial-and-error.

The environmental impact of utilizing such compounds is also a growing consideration. Efforts are underway to develop greener synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions or the use of biocatalysts could enhance sustainability while maintaining high yields. Such innovations align with global efforts to promote green chemistry principles across industries.

The future prospects of 2-formyl-6-(2-methylthiophenyl)phenol appear promising as researchers continue to uncover new applications and refine synthetic strategies. Its unique structural features offer a rich ground for exploration in both academic and industrial settings. As methodologies evolve, so too will the potential applications of this versatile compound.